1-(2-Aminophenyl)-2-methylprop-2-en-1-one

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 1-(2-aminophenyl)-2-methylprop-2-en-1-one
• InChI: InChI=1S/C10H11NO/c1-7(2)10(12)8-5-3-4-6-9(8)11/h3-6H,1,11H2,2H3
• InChI Key: ZMGMIROXKKRRCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)C1=CC=CC=C1N

Description

1-(2-Aminophenyl)-2-methylprop-2-en-1-one (CAS 27309-55-3) is a chalcone derivative characterized by a propenone backbone (prop-2-en-1-one) substituted with a 2-aminophenyl group at position 1 and a methyl group at position 2 (Figure 1). Its molecular formula is C₁₀H₁₃NO, with a molar mass of 163.22 g/mol . Structurally, it belongs to the class of α,β-unsaturated ketones, which are known for their reactivity in conjugate addition and cyclization reactions.

Chalcones like this compound are typically synthesized via the Claisen-Schmidt condensation, involving base-catalyzed aldol reactions between acetophenones and benzaldehydes .

Preparation Methods

The synthesis of 1-(2-Aminophenyl)-2-methylprop-2-en-1-one can be achieved through several synthetic routes. One common method involves the condensation of 2-aminophenyl ketones with appropriate aldehydes under acidic or basic conditions. The reaction typically proceeds through the formation of an imine intermediate, followed by cyclization and subsequent oxidation to yield the desired product . Industrial production methods often employ catalytic systems to enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

1-(2-Aminophenyl)-2-methylprop-2-en-1-one undergoes a variety of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups under suitable conditions.

Scientific Research Applications

1-(2-Aminophenyl)-2-methylprop-2-en-1-one has found applications in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is used in the development of fluorescent probes for detecting specific biomolecules.

Medicine: Research has explored its potential as an anticancer agent due to its ability to interact with DNA and induce apoptosis in cancer cells.

Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Aminophenyl)-2-methylprop-2-en-1-one involves its interaction with specific molecular targets. For instance, in biological systems, the compound can intercalate into DNA, disrupting its structure and function, which leads to cell cycle arrest and apoptosis . Additionally, it can modulate various signaling pathways, including those involved in oxidative stress and inflammation .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Chalcone Derivatives

Compound Name	Substituents (R₁, R₂)	Key Properties/Activities	References
1-(2-Aminophenyl)-2-methylprop-2-en-1-one	R₁ = 2-NH₂; R₂ = CH₃	Antibacterial potential, moderate lipophilicity
(E)-1-(2-Aminophenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one	R₁ = 2-NH₂; R₂ = 4-OH-C₆H₄	High antioxidant activity (DPPH IC₅₀ ~15 µM)
(E)-1-(2-Amino-4,5-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	R₁ = 2-NH₂-4,5-(OCH₃)₂; R₂ = 4-OCH₃-C₆H₄	Moderate antioxidant activity (DPPH IC₅₀ ~35 µM)
1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one	R₁ = 2,4-(OH)₂; R₂ = 3-OH-C₆H₄	Enhanced free radical scavenging (ABTS IC₅₀ ~10 µM)
1-(2-Chlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one	R₁ = 2-Cl; R₂ = 2-OCH₃-C₆H₄	Anticancer activity (radical-mediated pathways)

Key Observations:

Antioxidant Activity: Hydroxyl groups (e.g., 3,4-dihydroxyphenyl in ) significantly enhance antioxidant capacity by donating hydrogen atoms to stabilize free radicals. The target compound, lacking hydroxyl groups, is expected to exhibit lower antioxidant activity compared to hydroxylated analogues but higher than non-polar derivatives .

Antibacterial Activity: The 2-aminophenyl moiety in the target compound may facilitate interactions with bacterial DNA or proteins, akin to triazole-containing aminochalcones (e.g., 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid), which show broad-spectrum activity against Gram-positive and Gram-negative bacteria . Methyl substitution likely improves membrane permeability due to increased lipophilicity, though this may reduce water solubility .

Anticancer Potential: Chalcones with halogen or nitro substituents (e.g., 4-nitrophenyl in ) exhibit enhanced anticancer activity via radical-mediated pathways. The target compound’s methyl group may limit such reactivity but could stabilize intermediates in cyclization reactions .

Physicochemical and Crystallographic Insights

• Hydrogen Bonding: The 2-aminophenyl group enables NH₂···O=C hydrogen bonding, which stabilizes planar molecular geometries in crystalline states . This contrasts with methoxy-substituted chalcones, where steric hindrance disrupts planarity .

Biological Activity

1-(2-Aminophenyl)-2-methylprop-2-en-1-one, commonly referred to as a chalcone derivative, has garnered attention in recent years for its diverse biological activities. This compound belongs to a family of organic compounds known for their potential therapeutic applications, particularly in cancer treatment and as antioxidants. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including antioxidant properties, anticancer effects, and mechanisms of action.

Chemical Structure and Properties

1-(2-Aminophenyl)-2-methylprop-2-en-1-one features a chalcone structure characterized by a 1,3-diaryl-2-propen-1-one backbone. The presence of the amino group on the aromatic ring enhances its reactivity and biological potential. The compound's structure can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}+\text{C}_6\text{H}_5+\text{C}_4\text{H}_5\text{O}$$

Antioxidant Activity

Recent studies have highlighted the antioxidant properties of chalcone derivatives, including 1-(2-Aminophenyl)-2-methylprop-2-en-1-one. The antioxidant activity is often evaluated using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl), where the compound demonstrates significant radical scavenging abilities.

Table 1: Antioxidant Activity Comparison

Compound	IC50 (µM)	Reference
Vitamin C	141.9
1-(2-Aminophenyl)-2-methylprop-2-en-1-one	TBD	TBD
Compound 12	202.20
Compound 8	TBD	TBD

The antioxidant activity is attributed to the ability of the compound to donate hydrogen atoms, thereby neutralizing free radicals. The efficiency of this compound can be compared to well-known antioxidants like Vitamin C.

Anticancer Activity

Chalcones have been extensively studied for their anticancer properties. Research indicates that 1-(2-Aminophenyl)-2-methylprop-2-en-1-one exhibits cytotoxic effects against various cancer cell lines.

Mechanisms of Action:

• Cell Cycle Arrest: The compound has been shown to induce cell cycle arrest in cancer cells, particularly at the G0/G1 phase.
• Apoptosis Induction: It promotes apoptosis through the upregulation of pro-apoptotic proteins such as p53 and Bax while downregulating anti-apoptotic proteins like Bcl-2.

Table 2: Anticancer Activity Against Different Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action	Reference
MDA-MB-231 (Breast Cancer)	TBD	Apoptosis induction
PC-3 (Prostate Cancer)	TBD	Cell cycle arrest
HEPG2 (Liver Cancer)	TBD	ROS formation

Case Studies

Case Study 1: Antiproliferative Effects
A study demonstrated that chalcone derivatives, including 1-(2-Aminophenyl)-2-methylprop-2-en-1-one, exhibited significant antiproliferative effects on MDA-MB-231 breast cancer cells. The compound was found to inhibit cell migration and invasion while inducing apoptosis through modulation of key signaling pathways.

Case Study 2: Mechanistic Insights
Another investigation revealed that the compound activates the Nrf2 pathway, leading to increased intracellular levels of glutathione (GSH), which plays a crucial role in cellular defense against oxidative stress and may contribute to its anticancer efficacy.